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Compound of Interest

Compound Name: MS143

Cat. No.: B12406210

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the effective removal of MS143, a PTFE-based mold release

agent, from molded parts. The following troubleshooting guide and frequently asked questions

(FAQs) address common issues and provide detailed protocols to ensure the integrity of your

molded components for downstream applications.

Troubleshooting Guide: Removing MS143 Residue
Residue from MS143, a polytetrafluoroethylene (PTFE) based mold release agent, can be

challenging to remove due to its chemical inertness. This guide provides a step-by-step

approach, starting with the least aggressive methods, to effectively clean your molded parts

without causing damage.

Initial Assessment:

Before attempting any cleaning protocol, it is crucial to identify the material of your molded part.

Common plastics used in laboratory and pharmaceutical applications include Polycarbonate

(PC), Acrylonitrile Butadiene Styrene (ABS), and Polypropylene (PP). The chemical resistance

of these plastics varies significantly, and using an incompatible solvent can lead to irreparable

damage such as crazing, swelling, or dissolution.
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Workflow for MS143 Residue Removal:

Start: MS143 Residue Detected

Identify Molded Plastic Type
(e.g., PC, ABS, PP)

Step 1: Mild Cleaning
(Warm Deionized Water with Mild Detergent)

Inspect for Residue

Step 2: Solvent Cleaning
(Select solvent based on plastic compatibility)

Yes

End: Residue Removed

No

Sub-step 2a: Isopropyl Alcohol (IPA)
(Recommended for most plastics)

Sub-step 2b: Citrus-Based Cleaner
(Alternative for stubborn residue)

Inspect for Residue

Step 3: Mechanical Cleaning
(Non-abrasive scrubbing)

Yes

No

Inspect for Residue

Contact Technical Support

Yes No
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Caption: Workflow for the systematic removal of MS143 residue from molded parts.

Experimental Protocols
Protocol 1: Mild Detergent Wash

Preparation: Prepare a 1-2% solution of a mild, non-ionic detergent in warm deionized water

(approximately 40-50°C).

Immersion: Immerse the molded parts in the detergent solution.

Agitation: Gently agitate the parts or sonicate for 5-10 minutes.

Rinsing: Thoroughly rinse the parts with deionized water.

Drying: Dry the parts using a stream of clean, compressed air or in a low-temperature oven

(ensure the temperature is well below the plastic's heat deflection temperature).

Inspection: Visually inspect the parts for any remaining residue under good lighting.

Protocol 2: Solvent Cleaning
Important: Always test the chosen solvent on a small, non-critical area of the molded part

before proceeding with full cleaning to ensure compatibility.

Solvent Selection: Based on the plastic type (see table below), select an appropriate solvent.

Isopropyl alcohol (IPA) is a good starting point for many plastics.

Application: Moisten a clean, lint-free cloth with the selected solvent.

Wiping: Gently wipe the surface of the molded part. Avoid excessive rubbing, which can

damage the surface finish.

Rinsing: If necessary, rinse with deionized water.

Drying: Dry the parts as described in Protocol 1.

Inspection: Re-inspect for residue.
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Protocol 3: Mechanical Cleaning
This method should be used with caution to avoid scratching the surface of the molded parts.

Tool Selection: Use a soft, non-abrasive tool such as a soft-bristle brush or a cleanroom-

grade foam swab.

Procedure: In conjunction with a compatible cleaning solution (from Protocol 1 or 2), gently

scrub the affected areas.

Rinsing and Drying: Follow the rinsing and drying steps from the respective cleaning protocol

used.

Inspection: Perform a final inspection.

Data Presentation: Solvent Compatibility with
Molded Plastics
The following table summarizes the compatibility of common molded plastics with selected

cleaning solvents. This data is crucial for preventing damage to your parts during the residue

removal process.
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Solvent Polycarbonate (PC)
Acrylonitrile
Butadiene Styrene
(ABS)

Polypropylene (PP)

Isopropyl Alcohol

(IPA)
Good Good Excellent

Ethanol Good Fair Excellent

Heptane/Hexane Good Poor Good

Citrus-Based

Cleaners (Limonene)
Fair (Test first) Poor Good

Acetone Not Recommended Not Recommended Good

Toluene/Xylene Not Recommended Not Recommended
Fair (can cause

swelling)

Strong Acids/Alkalis Not Recommended Poor Good

Note: "Excellent" indicates no effect. "Good" suggests minor, often reversible effects. "Fair"

implies some effect, and testing is recommended. "Poor" and "Not Recommended" indicate

significant adverse effects.[1][2][3][4][5][6][7]

Signaling Pathways and Logical Relationships
The decision-making process for selecting a cleaning method can be visualized as a logical

flow.
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Residue Present

Identify Plastic Type

Polycarbonate (PC)
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ABS

ABS

Polypropylene (PP)

PP

Mild Detergent Wash Avoid Ketones (e.g., Acetone) Avoid Aromatic Hydrocarbons
(e.g., Toluene, Xylene)

Isopropyl Alcohol

Gentle Mechanical Scrubbing

Citrus Cleaner (with caution)

If residue persists
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Caption: Logical flow for selecting a cleaning method based on plastic type.

Frequently Asked Questions (FAQs)
Q1: Why is MS143 residue difficult to remove?
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A1: MS143 is based on Polytetrafluoroethylene (PTFE), a fluoropolymer known for its extreme

chemical inertness and low coefficient of friction. These properties make it an excellent release

agent but also render it resistant to most common solvents.

Q2: Can I use a strong solvent like acetone to remove the residue quickly?

A2: It is strongly advised against using aggressive solvents like acetone without first confirming

the compatibility with your molded plastic. Acetone can cause severe damage, including

dissolution, to plastics like Polycarbonate (PC) and Acrylonitrile Butadiene Styrene (ABS).[1][3]

Always refer to the solvent compatibility chart before selecting a cleaning agent.

Q3: Is mechanical scrubbing a safe method for removing MS143 residue?

A3: Mechanical scrubbing can be effective, but it must be done with non-abrasive materials to

prevent scratching the surface of the molded part. Soft-bristle brushes or specialized

cleanroom swabs are recommended. Aggressive scrubbing can alter the surface properties of

your part.

Q4: I've tried all the steps, but some residue remains. What should I do?

A4: If you have followed the troubleshooting guide and are still unable to remove the residue, it

is recommended to contact the manufacturer of your molded parts or a technical support

specialist. They may have specific cleaning protocols tailored to their materials.

Q5: How can I prevent MS143 residue buildup in the future?

A5: Preventing residue buildup is key. Ensure that the mold release agent is applied as a thin,

uniform coat according to the manufacturer's instructions. Over-application is a common cause

of residue transfer. Additionally, regular mold cleaning and maintenance can help minimize

buildup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#technical-support-center-ms143-residue-removal
https://www.theplasticshop.co.uk/plastic_technical_data_sheets/chemical_resistance_guide_polycarbonate_sheet.pdf
http://aalborgengineering.com.sg/abs-material-chemical-resistance-guide/
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#technical-support-center-ms143-residue-removal
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#technical-support-center-ms143-residue-removal
https://www.benchchem.com/product/b12406210?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. theplasticshop.co.uk [theplasticshop.co.uk]

2. tangram.co.uk [tangram.co.uk]

3. aalborgengineering.com.sg [aalborgengineering.com.sg]

4. calpaclab.com [calpaclab.com]

5. icarusgroup.co.uk [icarusgroup.co.uk]

6. braskem.com.br [braskem.com.br]

7. dppvalves.com [dppvalves.com]

To cite this document: BenchChem. [Technical Support Center: MS143 Residue Removal].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406210/docs#technical-support-center-ms143-
residue-removal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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